Cas no 1261808-84-7 (5,6-Bis(2,4,5-trichlorophenyl)nicotinic acid)

• Product Name: 5,6-Bis(2,4,5-trichlorophenyl)nicotinic acid
• CAS No: 1261808-84-7
• MF: C₁₈H₇Cl₆NO₂
• MW: 481.971678972244
• CID: 4970057
• Update Time: 2025-07-24

5,6-Bis(2,4,5-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Bis(2,4,5-trichlorophenyl)nicotinic acid

• Inchi： 1S/C18H7Cl6NO2/c19-11-4-15(23)13(21)2-8(11)9-1-7(18(26)27)6-25-17(9)10-3-14(22)16(24)5-12(10)20/h1-6H,(H,26,27)
• InChI Key： XNUFPNNEJPIUFI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CC(C(=O)O)=CN=C1C1C=C(C(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 540
• XLogP3: 7.4
• Topological Polar Surface Area: 50.2

Additional information on 5,6-Bis(2,4,5-trichlorophenyl)nicotinic acid

Introduction to 5,6-Bis(2,4,5-trichlorophenyl)nicotinic acid (CAS No. 1261808-84-7) and Its Emerging Applications in Chemical Biology

5,6-Bis(2,4,5-trichlorophenyl)nicotinic acid, identified by the chemical abstracts service number CAS No. 1261808-84-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities. The structural features of 5,6-Bis(2,4,5-trichlorophenyl)nicotinic acid, particularly the presence of multiple chlorine substituents on the phenyl rings, contribute to its unique chemical properties and potential applications in drug discovery and molecular recognition.

The synthesis of 5,6-Bis(2,4,5-trichlorophenyl)nicotinic acid involves a series of carefully orchestrated organic reactions that highlight the compound's complexity and versatility. The introduction of chlorine atoms at the 2, 4, and 5 positions of the phenyl rings enhances the electrophilicity of the molecule, making it a valuable intermediate in the development of more complex pharmacophores. This structural motif has been explored in various contexts, including the design of enzyme inhibitors and receptor ligands.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 5,6-Bis(2,4,5-trichlorophenyl)nicotinic acid with biological targets with unprecedented accuracy. These studies have revealed that the compound exhibits promising binding properties with certain enzymes and receptors, suggesting its potential as a lead compound in drug development. For instance, preliminary computational studies indicate that this molecule may interact with targets involved in metabolic pathways and signal transduction processes.

In vitro experiments have further validated these computational findings. Researchers have demonstrated that 5,6-Bis(2,4,5-trichlorophenyl)nicotinic acid can modulate the activity of specific enzymes by competing with natural substrates or by inducing conformational changes in the enzyme active site. These observations have opened up new avenues for exploring its therapeutic potential in conditions such as inflammation and metabolic disorders.

The structural rigidity provided by the dichlorophenyl groups also makes 5,6-Bis(2,4,5-trichlorophenyl)nicotinic acid an attractive candidate for designing molecular probes and imaging agents. By incorporating fluorophores or other reporter groups into its structure, researchers can develop tools for visualizing biological processes in real-time. Such probes could be particularly useful in studying dynamic cellular events and understanding disease mechanisms at a molecular level.

Moreover, the compound's stability under various physiological conditions makes it suitable for long-term studies and clinical investigations. Unlike some other nicotinic acid derivatives that degrade rapidly in biological systems, 5,6-Bis(2,4,5-trichlorophenyl)nicotinic acid retains its integrity during metabolic processes, allowing for more accurate assessments of its biological activity. This stability has been confirmed through various spectroscopic and chromatographic techniques used to analyze samples collected from experimental models.

The potential applications of 5,6-Bis(2,4,5-trichlorophenyl)nicotinic acid extend beyond traditional pharmaceutical uses. Its unique chemical properties have also been explored in materials science and nanotechnology. For example, researchers have investigated its ability to act as a ligand for metal-organic frameworks (MOFs), which are porous materials with applications in gas storage and catalysis. The chlorine substituents on the phenyl rings facilitate coordination interactions with transition metals, enabling the formation of stable and functional MOFs.

Another emerging area where 5,6-Bis(2,4,5-trichlorophenyl)nicotinic acid shows promise is in bioconjugation chemistry. By linking this compound to biomolecules such as peptides or nucleic acids through click chemistry reactions or other bioconjugation strategies، researchers can create novel biotherapeutics with enhanced targeting capabilities. These bioconjugates could be used for delivering drugs to specific tissues or for modulating immune responses in diseases like cancer or autoimmune disorders.

The future prospects for 5，6-Bis(2，4，5-trichlorophenyl)nicotinic acid are vast，given its multifaceted applications across different scientific disciplines。 As research continues to uncover new biological targets and synthetic methodologies， this compound is likely to play an increasingly important role in both academic research and industrial applications。 The integration of machine learning algorithms into drug discovery pipelines will further accelerate the identification of novel derivatives with enhanced therapeutic properties。